(5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone

• IUPAC Name: [5-amino-1-(4-fluorophenyl)pyrazol-4-yl]-(4-bromophenyl)methanone
• InChI: InChI=1S/C16H11BrFN3O/c17-11-3-1-10(2-4-11)15(22)14-9-20-21(16(14)19)13-7-5-12(18)6-8-13/h1-9H,19H2
• InChI Key: HOWCMUDYEMUEJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(N(N=C2)C3=CC=C(C=C3)F)N)Br
• Molecular Formula: C16H11BrFN3O
• DSSTOX Substance ID: DTXSID90407968
• Molecular Weight: 360.18 g/mol
• CAS RN: 618091-40-0

Description

The compound "(5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-YL)(4-bromophenyl)methanone" belongs to a class of chemicals that have been studied for their potential pharmacological effects, particularly in the realm of central nervous system (CNS) depressants. These compounds have been synthesized and evaluated for various activities, including anticonvulsant properties and potential antipsychotic effects. The structure of these compounds typically involves a pyrazole ring substituted with amino groups and various aryl groups, which contribute to their biological activity .

Synthesis Analysis

The synthesis of related compounds has been reported, where different (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones were created. These syntheses involve the combination of a pyrazole ring with different aryl groups, resulting in a series of novel compounds. The specific methods and conditions used for the synthesis are crucial as they can affect the yield and purity of the final product. The synthesis process is designed to introduce specific functional groups that are hypothesized to contribute to the desired pharmacological effects .

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic compound containing nitrogen atoms. The pyrazole ring is substituted with amino groups and aryl groups, such as fluorophenyl or bromophenyl. These substitutions are significant as they can influence the electronic distribution within the molecule, potentially affecting its interaction with biological targets. The molecular structure is often optimized through computational methods such as density functional theory (DFT) to predict the compound's reactivity and stability .

Chemical Reactions Analysis

The chemical reactivity of these compounds is influenced by the presence of electron-donating and electron-withdrawing groups. For instance, the amino group is an electron-donating group that can enhance the nucleophilicity of the molecule, while the fluorophenyl and bromophenyl groups are electron-withdrawing, which can affect the electrophilic sites within the molecule. These characteristics are important when considering the potential interactions of the compound with biological targets, such as enzymes or receptors, which could lead to the observed pharmacological effects .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds, including solubility, melting point, and stability, are essential for their pharmacological application. These properties can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The introduction of different substituents can significantly alter these properties, and therefore, each new compound must be evaluated to determine its suitability for further development as a pharmacological agent. Theoretical calculations and experimental evaluations are used to assess these properties and to predict the behavior of the compounds in biological systems .